Cas no 218-16-6 (Benzo[i]phenanthridine)

• Product Name: Benzo[i]phenanthridine
• CAS No: 218-16-6
• MF: C₁₇H₁₁N
• MW: 229.275943994522
• CID: 912037
• PubChem ID: 324535
• Update Time: 2025-04-19

Benzo[i]phenanthridine Chemical and Physical Properties

Names and Identifiers

• Benzo[i]phenanthridine
• AC1L8AKB
• Benzo#phenanthridin
• Benzo-#-phenanthridin
• benzo[i]phenanthridin
• NSC290508
• SureCN241476
• SCHEMBL241476
• 218-16-6
• DTXSID50314962
• NSC-290508

• Inchi： 1S/C17H11N/c1-2-6-13-12(5-1)9-10-14-15-7-3-4-8-17(15)18-11-16(13)14/h1-11H
• InChI Key： MILBWDCEFBJDDS-UHFFFAOYSA-N
• SMILES： N1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC=12

Computed Properties

• Exact Mass: 229.08923
• Monoisotopic Mass: 229.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives